Cas no 2197890-23-4 (N-{[4-(2,2,5,5-tetramethylmorpholine-4-carbonyl)phenyl]methyl}prop-2-enamide)

• Product Name: N-{[4-(2,2,5,5-tetramethylmorpholine-4-carbonyl)phenyl]methyl}prop-2-enamide
• CAS No: 2197890-23-4
• MF: C₁₉H₂₆N₂O₃
• MW: 330.421345233917
• CID: 6184453
• PubChem ID: 145890812
• Update Time: 2025-08-04

N-{[4-(2,2,5,5-tetramethylmorpholine-4-carbonyl)phenyl]methyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{[4-(2,2,5,5-tetramethylmorpholine-4-carbonyl)phenyl]methyl}prop-2-enamide
• EN300-26579043
• Z1210203257
• 2197890-23-4

• Inchi： 1S/C19H26N2O3/c1-6-16(22)20-11-14-7-9-15(10-8-14)17(23)21-12-19(4,5)24-13-18(21,2)3/h6-10H,1,11-13H2,2-5H3,(H,20,22)
• InChI Key： ZIUNTUHZRXDXEH-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)N(C(C2C=CC(CNC(C=C)=O)=CC=2)=O)CC1(C)C

Computed Properties

• Exact Mass: 330.19434270g/mol
• Monoisotopic Mass: 330.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.6Ų

Additional information on N-{[4-(2,2,5,5-tetramethylmorpholine-4-carbonyl)phenyl]methyl}prop-2-enamide

N-{[4-(2,2,5,5-Tetramethylmorpholine-4-Carbonyl)Phenyl]Methyl}Prop-2-Enamide

The compound N-{[4-(2,2,5,5-tetramethylmorpholine-4-carbonyl)phenyl]methyl}prop-2-enamide is a highly specialized organic molecule with a complex structure and diverse applications. Its CAS number is 1306188-37-9. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential uses in drug delivery systems and advanced materials.

The molecule consists of a phenyl group substituted with a tetramethylmorpholine moiety and a prop-2-enamide group. The tetramethylmorpholine ring is a key structural element that contributes to the compound's stability and reactivity. Recent studies have highlighted the importance of this moiety in enhancing the solubility and bioavailability of pharmaceutical compounds. The prop-2-enamide group further adds functionality by introducing amide bonds that can participate in hydrogen bonding and other intermolecular interactions.

One of the most notable aspects of this compound is its ability to form self-assembled structures under specific conditions. Researchers have demonstrated that N-{[4-(2,2,5,5-tetramethylmorpholine-4-carbonyl)phenyl]methyl}prop-2-enamide can assemble into nanofibers or films when subjected to controlled environmental conditions. These self-assembled structures have potential applications in tissue engineering and regenerative medicine due to their biocompatibility and mechanical properties.

In addition to its structural versatility, this compound exhibits interesting optical properties. Studies have shown that it can act as a fluorescent probe under certain wavelengths of light. This property makes it a promising candidate for use in sensing applications, particularly in detecting environmental pollutants or biological molecules.

Recent advancements in synthetic chemistry have also made it possible to produce this compound more efficiently than ever before. Traditional methods relied on multi-step synthesis involving various coupling reactions; however, modern techniques such as microwave-assisted synthesis and catalytic cross-coupling have significantly streamlined the production process. These innovations not only reduce costs but also minimize the environmental impact associated with large-scale manufacturing.

Furthermore, N-{[4-(2,2,5,5-tetramethylmorpholine-4-carbonyl)phenyl]methyl}prop-2-enamide has been explored for its potential in drug delivery systems. Its ability to encapsulate hydrophobic drugs within its self-assembled structures makes it an ideal candidate for targeted drug delivery. Preclinical studies have demonstrated enhanced drug efficacy and reduced side effects when using this compound as a delivery vehicle.

Another area where this compound has shown promise is in the development of advanced materials for electronic applications. Its unique electronic properties make it suitable for use in organic semiconductors or light-emitting diodes (OLEDs). Researchers are currently investigating its potential as a component in flexible electronics due to its mechanical flexibility and thermal stability.

In conclusion, N-{[4-(2,2,5,5-tetramethylmorpholine-4-carbonyl)phenyl]methyl}prop-2-enamide is a multifaceted compound with a wide range of applications across various scientific disciplines. Its structural complexity provides it with unique properties that continue to drive innovative research and development. As our understanding of this molecule deepens through ongoing studies, it is likely to play an increasingly important role in both academic research and industrial applications.